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Compound Focus: Chloroquine N-oxide

CAS No.: 68121-48-2

Cat. No.: S912067

Introduction and Chemical Background

Chloroquine N-oxide represents a major oxidative degradation product of the well-established
antimalarial drug chloroquine. This chemical entity has gained significant importance in pharmaceutical
research due to its role in understanding drug stability and metabolism. The identification and
characterization of this compound are essential for pharmaceutical quality control and drug development
processes, particularly as chloroquine continues to be investigated for potential repurposing in oncology and

other therapeutic areas. [1]

Chloroquine N-oxide is formed through the oxidation of the tertiary amine nitrogen in the chloroquine
structure, rather than at the pyridine nitrogen, resulting in a molecule with distinct physicochemical
properties compared to the parent compound. The systematic name for this compound is 4-((7-
chloroquinolin-4-yl)amino)-N,N-diethylpentan-1-amine oxide, and it has the CAS Registry Number
68121-48-2. [2] Its molecular formula is C18H26CIN30O, with a molecular weight of 335.87 g/mol. [3]

Synthetic Protocol
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Materials and Equipment

2.1.1 Chemical Reagents

e Chloroquine base (high purity >98%)

¢ Hydrogen peroxide (H202, 30% w/v agueous solution)
e Methanol (HPLC grade)

¢ Ethyl acetate (analytical grade)

e Anhydrous sodium sulfate

¢ Diethyl ether (reagent grade)

¢ Silica gel (60-120 mesh) for column chromatography

2.1.2 Laboratory Equipment

¢ Round-bottom flask (250 mL) with magnetic stir bar
¢ Reflux condenser with cooling water circulation

e Magnetic stirrer with hot plate

e Thermostatic oil bath

e Thin-layer chromatography (TLC) setup

e Column chromatography system

¢ Rotary evaporator with vacuum pump

¢ Analytical balance (precision £0.1 mg)

¢ pH paper or pH meter

Step-by-Step Synthesis Procedure

2.2.1 Oxidation Reaction

e Charge a 250 mL round-bottom flask with 1.0 g (3.12 mmol) of chloroquine base.

¢ Add 100 mL of methanol to the flask and stir magnetically until complete dissolution of chloroquine.

e Cool the solution to 0-5°C using an ice-water bath with continuous stirring.

¢ Slowly add 5 mL of 30% hydrogen peroxide solution dropwise over 30 minutes, maintaining the
temperature below 10°C throughout the addition.

* Remove the ice bath and attach a reflux condenser to the flask.

¢ Heat the reaction mixture to 60°C and maintain with stirring for 6-8 hours under reflux conditions.

¢ Monitor reaction progress by TLC (silica gel, ethyl acetate:methanol:ammonia, 7:2:1). The product
(Rf = 0.3) should show increasing intensity while chloroquine (Rf = 0.5) decreases.

2.2.2 Work-up and Purification
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e Cool the reaction mixture to room temperature after confirming complete conversion by TLC.

o Transfer the solution to a rotary evaporator and concentrate under reduced pressure at 40°C until
approximately 10 mL remains.

e Add 50 mL of cold water to the concentrate and adjust pH to 8-9 using dilute ammonia solution.

e Extract the aqueous mixture with 3 x 30 mL of ethyl acetate, combining the organic layers.

e Wash the combined organic extracts with 20 mL of brine (saturated NaCl solution).

e Dry the organic phase over anhydrous sodium sulfate for 30 minutes with occasional stirring.

¢ Filter the drying agent and concentrate the filtrate under reduced pressure to obtain a crude yellow
solid.

¢ Purify the crude product by silica gel column chromatography using a gradient elution of ethyl
acetate:methanol (9:1 to 7:3) with 0.5% ammonia.

e Combine fractions containing pure Chloroquine N-oxide as confirmed by TLC and evaporate to
dryness.

e Dry the purified product under high vacuum (0.5 mmHg) for 12 hours to remove residual solvents.

Process Optimization Notes

e Temperature control during peroxide addition is critical to minimize formation of byproducts

¢ Reaction time may require adjustment based on the oxidant quality and desired conversion

¢ The purification step using column chromatography can be omitted if analytical purity is not
required, with direct precipitation instead

¢ Yield typically ranges from 65-75% after purification

e The synthetic approach employs a work-up procedure that does not require chromatography for
purification if high purity is not essential for the intended application [1]

Synthesis Workflow

The following diagram illustrates the complete synthetic pathway and analysis workflow for Chleroquine

N-oxide;
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Characterization and Analytical Methods

Spectroscopic Characterization
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Comprehensive spectroscopic analysis is essential for confirming the identity and purity of synthesized

Chloroquine N-oxide. The following characterization data should be obtained for each batch:

UV-Vis Spectroscopy (in methanol):
e Amax at 220 nm and 330 nm characteristic of the quinoline ring system
Fourier-Transform Infrared (FT-IR) Spectroscopy (KBr pellet):

¢ Principal bands: 3450 cm~1 (N-H stretch), 2930 cm~1 (C-H stretch), 1580 cm~! (quinoline C=N),
1350 cm~* (N-oxide stretch), 1150 cm~1 (C-N stretch), 830 cm~1 (C-Cl stretch)

'H Nuclear Magnetic Resonance (NMR) Spectroscopy (400 MHz, DMSO-ds):

e 8 1.15 (t, 6H, N*(O™)(CH2CHs)z2), 1.65-1.85 (m, 4H, CH2CH2CH2N), 2.95-3.25 (m, 6H, N*(O")
(CH2CHs)2 and CH2N*O"), 4.15 (g, 1H, CHNH), 6.05 (d, 1H, quinoline C5-H), 7.45 (dd, 1H, quinoline
C6-H), 7.75 (d, 1H, quinoline C8-H), 8.15 (d, 1H, quinoline C2-H), 8.45 (s, 1H, C3-H)

13C Nuclear Magnetic Resonance (NMR) Spectroscopy (100 MHz, DMSO-ds):

e 8 12.5(N*(O7)(CH2CHs3)2), 24.8 (CH2CH2CH:zN), 45.5 (N*(O~)(CH2CHs)z2), 52.8 (CH2N*O"), 58.5
(CHNH), 98.5 (quinoline C5), 117.8 (quinoline C8), 122.5 (quinoline C3), 125.5 (quinoline C6), 135.5
(quinoline C4a), 144.8 (quinoline C8a), 149.5 (quinoline C2), 152.5 (quinoline C7), 154.8 (quinoline
C4)

Mass Spectrometry:

e ESI-MS: m/z 336.2 [M+H]*
¢ High-resolution MS: Calculated for C1sH27CIN3O+: 336.1841; Found: 336.1845

Chromatographic Methods

3.2.1 HPLC Method for Purity Assessment

Table 1: HPLC conditions for analysis of Chloroquine N-oxide

Parameter Specification

Column C18, 250 x 4.6 mm, 5 pm
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Parameter

Mobile Phase

Flow Rate

Detection

Injection Volume

Column Temperature

Retention Time

Theoretical Plates

3.2.2 TLC Method for Reaction Monitoring

Specification

Acetonitrile:Phosphate buffer (pH 6.0) (65:35 v/v)

1.0 mL/min

UV at 330 nm

20 L

30°C

Approximately 8.5 minutes

NLT 2000

Table 2: TLC system for reaction monitoring

Parameter

Specification

Stationary Phase

Mobile Phase

Detection

Rf Value

Silica gel 60 Fzsa

Ethyl acetate:Methanol:Ammonia (7:2:1 viviv)

UV at 254 nm

Chloroquine: 0.5; Chloroquine N-oxide: 0.3

Structural Elucidation Notes

The N-oxide formation occurs specifically at the tertiary amine nitrogen of the diethylpentylamine side

chain rather than at the pyridine nitrogen of the quinoline ring. This regioselectivity was confirmed through

2D NMR experiments, particularly HSQC spectroscopy, which allowed complete assignment of all proton

and carbon signals. [1]
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The chemical shift changes observed in the NMR spectra, particularly the downfield shift of the protons
adjacent to the oxidized nitrogen atom, provide definitive evidence for N-oxide formation. The mass
spectrometric data further confirm the molecular weight increase of 16 amu compared to the parent

chloroquine, consistent with addition of a single oxygen atom.

Degradation Studies and Stability Assessment

Forced Degradation Conditions

Understanding the stability profile of Chloroquine N-oxide under various stress conditions is essential for

developing validated analytical methods and proper storage conditions:

Table 3: Forced degradation studies of Chloroquine N-oxide

Stress
. Parameters Results Remarks

Condition

Acidic 0.1M HCI, 60°C, 24h 15-20% Formation of multiple minor

Hydrolysis degradation degradation products

Alkaline 0.1M NaOH, 60°C, 24h 10-15% More stable in base than acid

Hydrolysis degradation

Oxidative 3% H202, room 5-10% Limited further oxidation

Stress temperature, 24h degradation

Thermal Stress  80°C, solid, 15 days <5% Good thermal stability
degradation

Photolytic UV light, 254 nm, 48h 20-25% Photosensitive

Stress degradation

Stability Recommendations
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Based on degradation studies, the following storage conditions are recommended:

e Temperature: Store at 2-8°C for long-term storage

e Light protection: Keep in amber vials or protected from light

¢ Humidity: Store in desiccator with silica gel

¢ Solution stability: Prepare fresh solutions for analysis; methanol solutions stable for 24 hours at
room temperature

Research Applications and Protocols

Pharmaceutical Applications

5.1.1 As a Reference Standard

e Use: Qualitative and quantitative reference standard for HPLC and LC-MS methods
e Application: Method development and validation for chloroquine stability studies
¢ Protocol: Prepare stock solution at 1 mg/mL in methanol; working standards at 10-100 pg/mL

5.1.2 Degradation Studies

e Use: Forced degradation studies of chloroquine drug substance and products
e Application: Identification and quantification of degradation products in stability-indicating methods
¢ Significance: Helps establish degradation pathways for chloroquine-containing formulations

Biological Research Applications

While chloroquine itself has been investigated for potential anti-cancer effects [4] [5] and is known to affect
nitric oxide synthesis [6] [7], the biological activity of Chloroquine N-oxide is primarily studied in the

context of:

¢ Metabolic profiling of chloroquine in biological systems
¢ Toxicological assessments of chloroquine oxidation pathways
¢ Drug-drug interaction studies involving oxidative metabolism

Troubleshooting and Technical Notes
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Common Synthesis Issues

Table 4: Troubleshooting guide for Chloroquine N-oxide synthesis

Problem Possible Cause Solution
Low yield Incomplete Increase reaction time to 8-10 hours; check peroxide
reaction freshness

Multiple spots on
TLC

Difficulty in
purification

Product
decomposition

Poor crystallization

Over-oxidation

Polar impurities

Acidic

conditions

Oily product

Control temperature during peroxide addition; avoid excess
oxidant

Use gradient elution in column chromatography; include
ammonia in mobile phase

Maintain slightly basic conditions during work-up

Triturate with diethyl ether; employ high vacuum drying

Safety and Handling Considerations

Conclusion

Hydrogen peroxide is a strong oxidizer; handle with appropriate personal protective equipment
Chloroquine compounds may have biological activity; avoid inhalation and skin contact
Organic solvents should be used in well-ventilated areas or fume hoods

Waste disposal should follow institutional guidelines for chemical wastes

The synthesis of Chloroquine N-oxide via direct oxidation of chloroquine represents a straightforward

and efficient approach to obtaining this important degradation product. The protocol described herein

provides consistent yields and high purity material suitable for use as an analytical standard or for further

research applications. Complete characterization data confirms the regioselective oxidation at the tertiary

amine nitrogen atom. This Application Note provides researchers with a comprehensive protocol that can be

implemented in standard organic chemistry laboratories with commonly available equipment and reagents.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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